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Compound of Interest

Compound Name: Dicyclohexyl-phenyl-methanol

CAS No.: 87839-87-0

Cat. No.: B15686462

Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents is a critical component of operational safety and regulatory

compliance. This guide provides detailed procedural information for the proper disposal of

Dicyclohexyl-phenyl-methanol, ensuring the safety of personnel and adherence to

environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Dicyclohexyl-phenyl-
methanol with appropriate safety measures.

Personal Protective Equipment (PPE): Always wear suitable PPE, including chemical-

resistant gloves (e.g., nitrile rubber), safety goggles with side-shields, and a laboratory coat.

[1][2][3]

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.[2]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In the event of accidental

contact, rinse the affected area thoroughly with water.[3][4]

Spill Management: In case of a spill, carefully sweep up the solid material, avoiding dust

formation, and place it into a designated, labeled container for disposal.[3] Prevent the

chemical from entering drains or water courses.[2]

Quantitative Data and Physical Properties
While specific toxicity data is limited in the provided resources, the following physical properties

are available:

Property Value

Physical State Solid, Crystalline

Melting Point 58 - 64 °C / 136.4 - 147.2 °F[3]

Boiling Point 153 - 155 °C / 307.4 - 311 °F[3]

Flash Point No information available[3]

Synonyms α-Cyclohexylcyclohexanemethanol[1][3]

Step-by-Step Disposal Protocol
The disposal of Dicyclohexyl-phenyl-methanol must be conducted as a hazardous waste

product in accordance with institutional and local regulations.

Waste Collection:

Collect waste Dicyclohexyl-phenyl-methanol in a dedicated, compatible container. Glass

containers are generally recommended.[5][6]

The container must be in good condition with a secure, tight-fitting screw cap.[5][6]

Labeling:
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Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "Dicyclohexyl-phenyl-methanol," and the accumulation start date.[6][7]

Ensure the label is legible and securely affixed to the container.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.[7]

This area should be secure, well-ventilated, and segregated from incompatible materials.

[8]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[7][8]

Do not dispose of Dicyclohexyl-phenyl-methanol down the drain or in regular trash.[6]

Decontamination of Empty Containers:

To be considered non-hazardous, empty containers must be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone).[6][9]

The rinsate from this process must be collected and disposed of as hazardous liquid

waste.[6][8][9]

After thorough rinsing and drying, deface or remove the original label before disposing of

the container as non-hazardous solid waste, in line with your institution's policies.[8]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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